Cas no 2229221-24-1 (4,4,4-trifluoro-3-(2-fluoro-6-methylphenyl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(2-fluoro-6-methylphenyl)butanoic acid
• CAS No: 2229221-24-1
• MF: C₁₁H₁₀F₄O₂
• MW: 250.189517498016
• CID: 6042798
• PubChem ID: 165689413
• Update Time: 2025-07-14

4,4,4-trifluoro-3-(2-fluoro-6-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(2-fluoro-6-methylphenyl)butanoic acid
• 2229221-24-1
• EN300-1957110

• Inchi： 1S/C11H10F4O2/c1-6-3-2-4-8(12)10(6)7(5-9(16)17)11(13,14)15/h2-4,7H,5H2,1H3,(H,16,17)
• InChI Key： XXBWPTNJCGRUAS-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C(=CC=CC=1C)F)(F)F

Computed Properties

• Exact Mass: 250.06169221g/mol
• Monoisotopic Mass: 250.06169221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4,4-trifluoro-3-(2-fluoro-6-methylphenyl)butanoic acid

Professional Introduction to 4,4,4-trifluoro-3-(2-fluoro-6-methylphenyl)butanoic acid (CAS No: 2229221-24-1)

4,4,4-trifluoro-3-(2-fluoro-6-methylphenyl)butanoic acid, identified by the CAS number 2229221-24-1, is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are known to modulate the physicochemical properties and biological efficacy of pharmaceutical agents. The specific arrangement of fluorine substituents in 4,4,4-trifluoro-3-(2-fluoro-6-methylphenyl)butanoic acid contributes to its distinct reactivity and makes it a valuable scaffold for drug discovery and development.

The molecular structure of 4,4,4-trifluoro-3-(2-fluoro-6-methylphenyl)butanoic acid consists of a butanoic acid backbone with three fluorine atoms at the 4-position and a phenyl ring substituted at the 3-position with a fluoro group and a methyl group. This configuration creates a molecule with both lipophilic and hydrophilic regions, which can be advantageous for membrane permeability and binding affinity. The presence of fluorine atoms also enhances metabolic stability, a critical factor in the design of long-acting pharmaceuticals. Such structural features have made this compound a subject of interest for synthesizing novel therapeutic agents.

In recent years, there has been growing research interest in fluorinated compounds due to their ability to improve drug properties such as bioavailability, pharmacokinetics, and binding affinity. For instance, studies have shown that fluorine substitution can increase the metabolic stability of drug molecules by preventing rapid degradation by enzymes like cytochrome P450. The compound 4,4,4-trifluoro-3-(2-fluoro-6-methylphenyl)butanoic acid exemplifies this trend, as its fluorinated side chains may enhance its interaction with biological targets while minimizing susceptibility to enzymatic degradation.

One of the most compelling aspects of 4,4,4-trifluoro-3-(2-fluoro-6-methylphenyl)butanoic acid is its potential application in the synthesis of active pharmaceutical ingredients (APIs). Researchers have explored its use as an intermediate in the preparation of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The fluoro-substituted phenyl ring in this compound can serve as a key pharmacophore for binding to specific amino acid residues in target proteins. Additionally, the carboxylic acid group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for optimal biological activity.

Recent advancements in computational chemistry have further enhanced the understanding of how CAS No: 2229221-24-1 interacts with biological systems. Molecular modeling studies have predicted that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. These predictions are based on the compound's ability to mimic natural substrates or compete with them for binding sites on enzymes. Such insights are crucial for designing molecules with improved therapeutic profiles.

The agrochemical industry has also shown interest in fluorinated carboxylic acids like 4,4,4-trifluoro-3-(2-fluoro-6-methylphenyl)butanoic acid due to their potential as intermediates in the synthesis of pesticides and herbicides. Fluorine atoms can enhance the stability and bioavailability of agrochemicals, leading to more effective crop protection solutions. For example, derivatives of this compound may be developed into novel herbicides that target specific enzymes involved in plant growth regulation without harming non-target organisms.

In conclusion,CAS No: 2229221-24-1 represents a promising scaffold for developing innovative pharmaceuticals and agrochemicals. Its unique structural features—particularly the combination of multiple fluorine atoms and a phenyl ring—make it an attractive candidate for further exploration. As research continues to uncover new applications for fluorinated compounds,this molecule is likely to play an increasingly important role in drug discovery and agricultural science. The ongoing development of synthetic methodologies for this class of compounds will further expand their utility in addressing global health and food security challenges.